[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate

• IUPAC Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H11F2NO4/c20-12-5-6-14(15(21)8-12)17-9-13(22-26-17)10-24-19(23)18-7-11-3-1-2-4-16(11)25-18/h1-9H,10H2
• InChI Key: RDXDITFSXXULEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)OCC3=NOC(=C3)C4=C(C=C(C=C4)F)F
• Molecular Formula: C19H11F2NO4
• Molecular Weight: 355.3 g/mol

Description

Benzofuran is a heterocyclic compound that consists of fused benzene and furan rings. Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring. The 2,4-difluorophenyl group is a phenyl group substituted with two fluorine atoms at the 2nd and 4th positions.

Synthesis Analysis

Benzofuran derivatives can be synthesized from 2-acetylbenzofurans. Oxazole derivatives can be synthesized from various precursors, including nitriles and carboxylic acids. The synthesis of a specific compound like “[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 1-benzofuran-2-carboxylate” would likely involve multiple steps and specific reagents.

Molecular Structure Analysis

Benzofuran is a planar molecule, which may contribute to its ability to interact with other molecules through pi-pi stacking. Oxazole is a polar molecule due to the presence of electronegative oxygen and nitrogen atoms. The 2,4-difluorophenyl group is also polar due to the electronegative fluorine atoms.

Chemical Reactions Analysis

Benzofuran and oxazole moieties can participate in various chemical reactions. For example, benzofuran can undergo electrophilic substitution reactions, and oxazole can undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, oxazole is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

Target of Action

It’s known that benzofuran derivatives have been used in the treatment of various diseases such as cancer or psoriasis . They have also shown potent antibacterial activity .

Mode of Action

Benzofuran derivatives have been found to exhibit good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups . This suggests that the compound may interact with its targets through these functional groups.

Biochemical Pathways

Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications , suggesting that they may affect multiple biochemical pathways.

Pharmacokinetics

Improved bioavailability is one of the targets achieved with most of the more recent compounds , suggesting that this compound may also have favorable ADME properties.

Result of Action

Some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis , suggesting that this compound may have similar effects.

Future Directions

Benzofuran and oxazole derivatives are areas of active research due to their wide range of biological activities. Future research may focus on the synthesis of new derivatives and the exploration of their biological activities.